Cas no 2034429-24-6 (4-({1-4-methyl-2-(1H-pyrrol-1-yl)-1,3-thiazole-5-carbonylpiperidin-4-yl}oxy)pyridine)

• Product Name: 4-({1-4-methyl-2-(1H-pyrrol-1-yl)-1,3-thiazole-5-carbonylpiperidin-4-yl}oxy)pyridine
• CAS No: 2034429-24-6
• MF: C₁₉H₂₀N₄O₂S
• MW: 368.452702522278
• CID: 6028889
• PubChem ID: 121017818
• Update Time: 2025-10-28

4-({1-4-methyl-2-(1H-pyrrol-1-yl)-1,3-thiazole-5-carbonylpiperidin-4-yl}oxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-({1-4-methyl-2-(1H-pyrrol-1-yl)-1,3-thiazole-5-carbonylpiperidin-4-yl}oxy)pyridine
• 4-({1-[4-methyl-2-(1H-pyrrol-1-yl)-1,3-thiazole-5-carbonyl]piperidin-4-yl}oxy)pyridine
• F6479-2308
• (4-methyl-2-pyrrol-1-yl-1,3-thiazol-5-yl)-(4-pyridin-4-yloxypiperidin-1-yl)methanone
• (4-methyl-2-(1H-pyrrol-1-yl)thiazol-5-yl)(4-(pyridin-4-yloxy)piperidin-1-yl)methanone
• AKOS026690949
• 2034429-24-6

• Inchi： 1S/C19H20N4O2S/c1-14-17(26-19(21-14)23-10-2-3-11-23)18(24)22-12-6-16(7-13-22)25-15-4-8-20-9-5-15/h2-5,8-11,16H,6-7,12-13H2,1H3
• InChI Key： FZHKWZKABQKMPY-UHFFFAOYSA-N
• SMILES： S1C(N2C=CC=C2)=NC(C)=C1C(N1CCC(CC1)OC1C=CN=CC=1)=O

Computed Properties

• Exact Mass: 368.13069707g/mol
• Monoisotopic Mass: 368.13069707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 88.5Ų

Additional information on 4-({1-4-methyl-2-(1H-pyrrol-1-yl)-1,3-thiazole-5-carbonylpiperidin-4-yl}oxy)pyridine

Comprehensive Analysis of 4-({1-4-methyl-2-(1H-pyrrol-1-yl)-1,3-thiazole-5-carbonylpiperidin-4-yl}oxy)pyridine (CAS No. 2034429-24-6)

The compound 4-({1-4-methyl-2-(1H-pyrrol-1-yl)-1,3-thiazole-5-carbonylpiperidin-4-yl}oxy)pyridine (CAS No. 2034429-24-6) has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This heterocyclic molecule combines a thiazole core with a piperidine and pyridine moiety, making it a promising candidate for drug discovery. Researchers are particularly interested in its role as a modulator of biological pathways, especially in the context of kinase inhibition and GPCR targeting, which are hot topics in current pharmaceutical research.

One of the most searched questions in the scientific community is how 4-({1-4-methyl-2-(1H-pyrrol-1-yl)-1,3-thiazole-5-carbonylpiperidin-4-yl}oxy)pyridine interacts with cellular receptors. Recent studies suggest that its thiazole-pyrrole hybrid structure enables selective binding to specific protein targets, which could be leveraged for treating inflammatory and metabolic disorders. The compound's CAS No. 2034429-24-6 is frequently queried in databases like PubChem and ChemSpider, reflecting its growing relevance in preclinical studies.

From a synthetic chemistry perspective, the preparation of 4-({1-4-methyl-2-(1H-pyrrol-1-yl)-1,3-thiazole-5-carbonylpiperidin-4-yl}oxy)pyridine involves multi-step reactions, including amide coupling and etherification. Its piperidine-4-yloxy linker is a critical feature that enhances solubility and bioavailability, addressing a common challenge in drug development. This aligns with the industry's focus on improving ADME properties (Absorption, Distribution, Metabolism, and Excretion), a trending topic in AI-driven drug design platforms.

Another area of interest is the compound's potential application in neurodegenerative disease research. The pyridine and thiazole rings are known to cross the blood-brain barrier, making CAS No. 2034429-24-6 a candidate for central nervous system (CNS) drug development. Searches for "CNS-penetrant small molecules" often highlight such scaffolds, underscoring the demand for innovative solutions in neurology.

In summary, 4-({1-4-methyl-2-(1H-pyrrol-1-yl)-1,3-thiazole-5-carbonylpiperidin-4-yl}oxy)pyridine represents a versatile chemical entity with broad implications for modern therapeutics. Its structural complexity and functional diversity make it a subject of ongoing investigation, particularly in the realms of precision medicine and targeted therapy. As research progresses, this compound may emerge as a cornerstone in the development of next-generation pharmaceuticals.